Cas no 62163-24-0 (Mirandin B)

• Product Name: Mirandin B
• CAS No: 62163-24-0
• MF: C₂₂H₂₆O₆
• MW: 386.438247203827
• CID: 1080862
• PubChem ID: 610509
• Update Time: 2025-04-20

Mirandin B Chemical and Physical Properties

Names and Identifiers

• Mirandin B
• NIRANDIN A
• [ "" ]
• 62163-24-0
• AKOS032961876
• nirandinA
• (2S,3R,3aR)-3a-methoxy-3-methyl-5-prop-2-enyl-2-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1-benzofuran-6-one
• MRRHZTMSIVTFSK-UHFFFAOYSA-N
• 6(2H)-Benzofuranone, 3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propenyl)-2-(3,4,5-trimethoxyphenyl)-, [2S-(2.alpha.,3.alpha.,3a.alpha.)]-
• 5-Allyl-3a-methoxy-3-methyl-2-(3,4,5-trimethoxyphenyl)-3,3a-dihydro-1-benzofuran-6(2H)-one #
• mirandin A
• 2-epi-mirandin-A

• Inchi： 1S/C22H26O6/c1-7-8-14-12-22(27-6)13(2)20(28-19(22)11-16(14)23)15-9-17(24-3)21(26-5)18(10-15)25-4/h7,9-13,20H,1,8H2,2-6H3
• InChI Key： MRRHZTMSIVTFSK-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(CC=C)=CC2(C(C)C1C1C=C(C(=C(C=1)OC)OC)OC)OC)=O

Computed Properties

• Exact Mass: 386.17300
• Monoisotopic Mass: 386.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų
• XLogP3: 3.1

Experimental Properties

• Color/Form: Powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 511.6±50.0 °C at 760 mmHg
• Flash Point: 221.8±30.2 °C
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),
• PSA: 63.22000
• LogP: 3.77410
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Mirandin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids
• Natural Products and Extracts Plant Extracts Plant based Rhodostemonodaphne miranda